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molecular formula C13H12N2 B8396167 1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile

1-(1-methyl-1H-indole-3-yl)cyclopropanecarbonitrile

Cat. No. B8396167
M. Wt: 196.25 g/mol
InChI Key: ZHJQGHHBPYWIFT-UHFFFAOYSA-N
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Patent
US08476293B2

Procedure details

1-(1H-indole-3-yl)cyclopropanecarbonitrile (183 mg) was dissolved in N,N-dimethylformamide (2 mL) and sodium hydride (60% in oil, 45 mg) was added under ice cooling, followed by stirring for 5 minutes. To the reaction solution, methyl iodide (0.07 mL) was added, followed by stirring at room temperature for one hour. To the reaction solution, water was added, followed by extraction with ethyl acetate. The organic layer was washed with saturated saline, dried over anhydrous magnesium sulfate and then concentrated. The residue was purified by silica gel column chromatography (parallel separation purification system) to obtain the titled compound having the following physical properties (196 mg).
Name
1-(1H-indole-3-yl)cyclopropanecarbonitrile
Quantity
183 mg
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
2 mL
Type
solvent
Reaction Step One
Name
sodium hydride
Quantity
45 mg
Type
reactant
Reaction Step Two
Name
methyl iodide
Quantity
0.07 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
titled compound

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([C:10]2([C:13]#[N:14])[CH2:12][CH2:11]2)=[CH:2]1.[H-].[Na+].[CH3:17]I.O>CN(C)C=O>[CH3:17][N:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([C:10]2([C:13]#[N:14])[CH2:11][CH2:12]2)=[CH:2]1 |f:1.2|

Inputs

Step One
Name
1-(1H-indole-3-yl)cyclopropanecarbonitrile
Quantity
183 mg
Type
reactant
Smiles
N1C=C(C2=CC=CC=C12)C1(CC1)C#N
Name
N,N-dimethylformamide
Quantity
2 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
sodium hydride
Quantity
45 mg
Type
reactant
Smiles
[H-].[Na+]
Step Three
Name
methyl iodide
Quantity
0.07 mL
Type
reactant
Smiles
CI
Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
by stirring for 5 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
by stirring at room temperature for one hour
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with saturated saline
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (parallel separation purification system)

Outcomes

Product
Details
Reaction Time
 5 min
Name
titled compound
Type
product
Smiles
CN1C=C(C2=CC=CC=C12)C1(CC1)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.